Cas no 732219-03-3 (5-Quinolinecarboxylicacid, 8-mercapto-)

• Product name: 5-Quinolinecarboxylicacid, 8-mercapto-
• CAS No: 732219-03-3
• MF: C₁₀H₇NO₂S
• MW: 205.23308
• CID: 559307
• PubChem ID: 14874943

5-Quinolinecarboxylicacid, 8-mercapto- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylicacid, 8-mercapto-
• 5-Quinolinecarboxylicacid,8-mercapto-(9CI)
• 8-sulfanylquinoline-5-carboxylic acid
• DTXSID90564904
• 732219-03-3
• SCHEMBL15703127
• 8-Mercaptoquinoline-5-carboxylic acid

• Inchi： InChI=1S/C10H7NO2S/c12-10(13)7-3-4-8(14)9-6(7)2-1-5-11-9/h1-5,14H,(H,12,13)
• InChI Key： KAFIIQGRTVVGDC-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2N=C1)S)C(=O)O

Computed Properties

• Exact Mass: 205.01974964g/mol
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• Surface Charge: 0
• XLogP3: 1.9
• Tautomer Count: 4